Cas no 1806879-40-2 (2-(Bromomethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine
• CAS No: 1806879-40-2
• MF: C₈H₄BrF₅IN
• MW: 415.924551010132
• CID: 4895860
• Update Time: 2025-10-30

2-(Bromomethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrF5IN/c9-2-5-3(6(10)11)1-4(7(15)16-5)8(12,13)14/h1,6H,2H2
• InChI Key： UAJPXXQIXUASJS-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)(F)F)C=C(C(F)F)C(CBr)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine

Introduction to 2-(Bromomethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine (CAS No. 1806879-40-2)

2-(Bromomethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine, identified by its CAS number 1806879-40-2, is a highly versatile intermediate in the realm of pharmaceutical and agrochemical synthesis. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered significant attention due to its broad spectrum of biological activities and synthetic utility. The presence of multiple functional groups, including a bromomethyl moiety, difluoromethyl, iodo, and trifluoromethyl substituents, makes it a valuable building block for the development of novel molecules.

The bromomethyl group at the 2-position of the pyridine ring introduces reactivity that allows for further functionalization through nucleophilic substitution reactions, enabling the construction of more complex structures. This feature is particularly useful in medicinal chemistry, where rapid diversification of molecular libraries is often required. The difluoromethyl and trifluoromethyl groups, located at the 3- and 5-positions respectively, are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity in drug candidates. These substituents can enhance the pharmacokinetic properties of a molecule, making it more suitable for therapeutic applications.

The iodo substituent at the 6-position provides another layer of synthetic flexibility. Iodine is frequently employed in cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings, which are pivotal in constructing biaryl systems and other complex architectures. This makes 2-(Bromomethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine a valuable scaffold for the synthesis of biologically active compounds.

Recent advancements in drug discovery have highlighted the importance of fluorinated pyridines in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can significantly alter the electronic properties and steric environment of a molecule, thereby influencing its interactions with biological targets. For instance, studies have demonstrated that fluorinated pyridines can enhance binding affinity to enzymes and receptors by improving hydrophobicity and reducing metabolic susceptibility. The combination of multiple fluorinated substituents in 2-(Bromomethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine suggests that it may exhibit enhanced pharmacological properties compared to its unfluorinated counterparts.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in plants and pests. The unique structural features of 2-(Bromomethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine make it a potential candidate for developing novel agrochemicals with improved efficacy and environmental safety.

Recent studies have also explored the use of this compound in material science. Pyridine-based molecules are known for their ability to form coordination complexes with metals, which can be utilized in catalysis, sensors, and electronic materials. The presence of multiple reactive sites in 2-(Bromomethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine allows for diverse functionalization strategies, making it a valuable precursor for designing advanced materials with tailored properties.

The synthetic utility of this compound is further underscored by its role in constructing complex heterocyclic frameworks. Pyridines are fundamental building blocks in organic synthesis due to their stability and reactivity. The introduction of electron-withdrawing groups such as difluoromethyl and trifluoromethyl, along with electron-donating groups like the bromomethyl moiety, creates a balance that enhances reactivity while maintaining structural integrity.

In conclusion,2-(Bromomethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine (CAS No. 1806879-40-2) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features make it an invaluable intermediate for synthetic chemists seeking to develop novel molecules with enhanced biological activity and material properties.